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Compound of Interest

Compound Name: 2-Amino-5-methylbenzoic acid

Cat. No.: B193564

This guide provides immediate and essential safety, handling, and disposal information for 2-
Amino-5-methylbenzoic acid. It is intended for researchers, scientists, and drug development
professionals to ensure laboratory safety and procedural accuracy.

Chemical Profile:

Name: 2-Amino-5-methylbenzoic acid

Synonyms: 5-Methylanthranilic acid

CAS Number: 2941-78-8

Molecular Formula: CsHaNO2

Appearance: Light cream or beige to light brown powder[1][2]

Hazard Identification: 2-Amino-5-methylbenzoic acid is considered a hazardous substance.
[3] It can cause skin, eye, and respiratory system irritation.[1][2][3]

o Skin Irritation: Causes skin irritation.[1] Contact with skin may lead to inflammation.[3] Pre-
existing dermatitis may be accentuated.[3]

o Eye Irritation: Causes serious eye irritation and potential damage.[1][3]
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e Respiratory Irritation: May cause respiratory tract irritation.[1][2] Inhalation of dust can be
harmful.[3]

 Ingestion: While not classified as harmful by ingestion, it may cause irritation of the digestive
tract.[2][3]

Personal Protective Equipment (PPE)

Based on the potential hazards, the following personal protective equipment is mandatory
when handling 2-Amino-5-methylbenzoic acid.

Protection Type

Specifications

Rationale

Eye/Face Protection

Safety glasses with side
shields or tight-sealing
chemical goggles.[3] Aface
shield may also be

appropriate.

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene) and a
lab coat or appropriate

protective clothing.[2][4]

Prevents skin contact, which
can cause irritation.[1] It is
important to select gloves
based on the frequency and

duration of contact.[3]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) should be used,
especially when engineering

controls are insufficient or

when dust generation is likely.

[2]141[5]

Protects against the inhalation
of harmful dust particles that

can cause respiratory irritation.

[1]

Operational and Disposal Plans

Proper handling, storage, and disposal are critical to minimize exposure risks and maintain the

chemical's stability.
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Handling Procedures:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]
» Avoid all personal contact, including inhalation of dust.[3]

o Prevent the formation and accumulation of dust.[1][4] Dust may form an explosive mixture
with air.[3]

e Do not get the chemical in eyes, on skin, or on clothing.[1]
e Wash hands thoroughly after handling.[4]
o Empty containers may contain residual dust and should be handled with care.[3]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed and securely sealed.[1][3]

Store in original containers, which may be glass, polyethylene, or polypropylene.[3]

Avoid contamination with oxidizing agents.[3]

Disposal Plan:

o Dispose of this material as hazardous waste.[4]

o All waste must be handled in accordance with local, state, and federal regulations.[3]
e Do not allow wash water from cleaning equipment to enter drains.[3]

o Consult with a licensed professional waste disposal service to dispose of this material.

Emergency Protocols

First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[1][2]

» Skin Contact: Immediately remove all contaminated clothing and flush skin with plenty of
soap and water for at least 15 minutes. Get medical attention.[2][3]

 Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Get medical attention.[2]

e Ingestion: Do NOT induce vomiting. Wash mouth out with water and get medical attention.[1]

[2]
Spill Response Workflow

The following diagram illustrates the standard operating procedure for safely managing a spill
of 2-Amino-5-methylbenzoic acid.
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Alert Personnel in the Area

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain the Spill
(Use inert absorbent material)

:

Clean Up Spill
(Sweep or vacuum material into a suitable disposal container)

:

Decontaminate the Area

:

Dispose of Waste as Hazardous

'

Report the Incident

Spill Response Complete

Click to download full resolution via product page

Workflow for Handling a Chemical Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-Amino-5-
methylbenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b193564#personal-protective-equipment-for-handling-
2-amino-5-methylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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